(6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol
(6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol
Brand Name:
Vulcanchem
CAS No.:
133191-08-9
VCID:
VC0157616
InChI:
InChI=1S/C36H53N5O4/c1-25-11-15-30(45-22-8-21-38-33-18-14-29(39-40-37)24-34(33)41(43)44)23-28(25)13-12-27-10-7-20-36(5)31(16-17-32(27)36)26(2)9-6-19-35(3,4)42/h12-14,18,24,26,30-32,38,42H,1,6-11,15-17,19-23H2,2-5H3/b27-12+,28-13-/t26-,30+,31-,32?,36-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C
Molecular Formula:
C36H53N5O4
Molecular Weight:
619.8 g/mol
(6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol
CAS No.: 133191-08-9
Main Products
VCID: VC0157616
Molecular Formula: C36H53N5O4
Molecular Weight: 619.8 g/mol
![(6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol - 133191-08-9](/images/no_structure.jpg)
| CAS No. | 133191-08-9 |
|---|---|
| Product Name | (6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol |
| Molecular Formula | C36H53N5O4 |
| Molecular Weight | 619.8 g/mol |
| IUPAC Name | (6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-[3-(4-azido-2-nitroanilino)propoxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol |
| Standard InChI | InChI=1S/C36H53N5O4/c1-25-11-15-30(45-22-8-21-38-33-18-14-29(39-40-37)24-34(33)41(43)44)23-28(25)13-12-27-10-7-20-36(5)31(16-17-32(27)36)26(2)9-6-19-35(3,4)42/h12-14,18,24,26,30-32,38,42H,1,6-11,15-17,19-23H2,2-5H3/b27-12+,28-13-/t26-,30+,31-,32?,36-/m1/s1 |
| Standard InChIKey | MFFSVYTUNYPMFA-XJNZOFEDSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)OCCCNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C |
| Synonyms | 25-ANE 25-hydroxyvitamin D3 3'-(N-(4-azido-2-nitrophenyl)amino)propyl ether 25-hydroxyvitamin D3 3'-(N-(4-azido-2-nitrophenyl)amino)propyl ether, (3beta)-isomer, 3,5-3H-phenyl-labeled |
| PubChem Compound | 6439348 |
| Last Modified | Nov 11 2021 |
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